Homosulphasalazine

• CAS RN: 73536-01-3
• Molecular Formula: C19H16N4O5S
• Molecular Weight: 412.4 g/mol
• IUPAC Name: 2-[2-hydroxy-5-[[4-(pyridin-2-ylsulfamoyl)phenyl]diazenyl]phenyl]acetic acid
• InChI: InChI=1S/C19H16N4O5S/c24-17-9-6-15(11-13(17)12-19(25)26)22-21-14-4-7-16(8-5-14)29(27,28)23-18-3-1-2-10-20-18/h1-11,24H,12H2,(H,20,23)(H,25,26)
• InChI Key: GQPHDIQDQKAOCJ-UHFFFAOYSA-N
• SMILES: C1=CC=NC(=C1)NS(=O)(=O)C2=CC=C(C=C2)N=NC3=CC(=C(C=C3)O)CC(=O)O
• synonyms: 2-hydroxy-5(4-(((2-pyridiny)amino)sulphonyl)phenylazo)-benzeneacetic acid; homosulphasalazine; Ph CH 44A

Description

Homosulphasalazine, also known as Homosulphasalazine, is a useful research compound. Its molecular formula is C19H16N4O5S and its molecular weight is 412.4 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

12 g sulfapyridine was dissolved with cooling to 0° C. in 40 ml water and 12 ml conc. hydrochloric acid. 3.5 g sodium nitrite in 20 ml water was added to the sulfapyridine solution during about 15 minutes with stirring and cooling. The diazonium salt solution was added to 7.6 g 2-hydroxy-benzeneacetic acid and 7 g sodium hydroxide in 50 ml water at 0°-10° C. After stirring for 1.5 h the solution was acidified by hydrochloric acid. The precipitating product was filtered off and washed with water. Yield 18.1 g. The product was dissolved in acetic acid and treated with 5 g decolourizing coal. The solution was filtered and evaporated in vacuum. This was repeated once, a pure product being obtained, which during partial melting at about 135° C. was converted into another crystal modification of melting point 185°-187° C. with decomposition.